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Compound of Interest

Compound Name: Perfluorotridecanoic acid

Cat. No.: B106133 Get Quote

This guide provides crucial safety and logistical information for the handling and disposal of

Perfluorotridecanoic acid (PFTDA). The following procedural guidance is intended for

researchers, scientists, and drug development professionals to ensure safe laboratory

practices.

Perfluorotridecanoic acid is a hazardous substance that poses significant health risks. It is

harmful if swallowed or inhaled, causes serious eye damage, is suspected of causing cancer,

may damage fertility or the unborn child, and can cause organ damage through prolonged or

repeated exposure.[1] This substance is also recognized as very persistent and very

bioaccumulative (vPvB), meaning it strongly accumulates in the environment and living

organisms.[2]

Personal Protective Equipment (PPE)
A thorough risk assessment should be conducted to establish the appropriate engineering

controls, work practices, and required PPE. The following table summarizes the recommended

PPE for handling Perfluorotridecanoic acid.
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Body Part PPE Type
Specification/Stand
ard

Notes

Hands
Chemical-resistant

gloves

Nitrile, Butyl, or

multilayer laminate

gloves are

recommended.

Confirm breakthrough

time with the glove

manufacturer. Inspect

gloves for integrity

before each use and

change them

immediately if they are

contaminated,

punctured, or torn.[3]

Eyes/Face
Safety goggles and/or

face shield

Must meet ANSI

Z87.1 (US) or EN166

(Europe) standards.[3]

A face shield worn

over safety glasses is

recommended when

there is a risk of

splashing.

Skin/Body
Protective

clothing/Lab coat

Wear a fully buttoned

lab coat. For

significant exposure

risks, liquid-tight

chemical suits

(Category III, Types

3/4/6) are

recommended.[3][4]

Appropriate protective

gloves and clothing

should be worn to

prevent skin

exposure.[5]

Respiratory

Air-purifying respirator

or Self-Contained

Breathing Apparatus

(SCBA)

For dusts and

aerosols, FFP3

filtering facepieces or

half/full-face masks

with P3 filters are

recommended.[3][4]

Use in a well-

ventilated area,

preferably a chemical

fume hood.[5][6] If

ventilation is

inadequate, a

respirator is

necessary.
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Feet
Chemical-resistant

footwear

Closed-toe shoes are

the minimum

requirement.

For larger-scale work

or spill response,

chemical-resistant

boots or disposable

overshoes are

recommended.[3]

Operational Plan: Step-by-Step Handling Procedure
A systematic approach to handling Perfluorotridecanoic acid is essential to minimize

exposure risk.

1. Preparation and Pre-Handling:

Ensure all necessary PPE is available and in good condition.

Verify that the chemical fume hood is functioning correctly.

Have an emergency spill kit and first aid supplies readily accessible. Calcium gluconate gel

should be available as a first aid measure for skin exposure to hydrofluoric acid, a potential

decomposition product.[7][8]

Clearly label all containers with the chemical name and associated hazards.

2. Handling and Experimental Work:

Always handle Perfluorotridecanoic acid in a well-ventilated area, preferably within a

chemical fume hood.[5][6]

When weighing or transferring the solid, do so carefully to avoid generating dust.

Keep containers tightly closed when not in use.

3. Post-Handling and Decontamination:

Decontaminate all surfaces that may have come into contact with the chemical. Wash

surfaces with 60-70% ethanol followed by a soap and water solution.[6]
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Properly doff (remove) PPE to avoid cross-contamination. Remove gloves first, turning them

inside out, followed by other protective gear.[3]

Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency.

Spill Response:

Evacuate and Alert: Immediately evacuate the spill area and notify colleagues and safety

personnel.

Ventilate: Ensure the area is well-ventilated.[3]

Don PPE: Put on the appropriate PPE, including respiratory protection, before re-entering

the area.

Contain and Clean: Use an absorbent material to contain and pick up the spilled solid. For

liquid spills, use absorbent paper.[3][6]

Decontaminate: Sweep up the material and place it in a sealed, suitable container for

disposal.[5] Wash the contaminated surfaces as described above.[6]

Exposure Response:

Skin Contact: Immediately flush the affected skin with copious amounts of water for at least

15 minutes while removing contaminated clothing.[8] Seek immediate medical attention.

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

holding the eyelids open.[8] Seek immediate medical attention.

Inhalation: Move the individual to fresh air immediately. If breathing is difficult, administer

oxygen. Seek immediate medical attention.[8][9]

Ingestion: Do not induce vomiting. If the person is conscious, have them drink large amounts

of water to dilute the acid.[8] Seek immediate medical attention.
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Disposal Plan
All waste containing Perfluorotridecanoic acid, including contaminated PPE and cleaning

materials, must be treated as hazardous waste.

Waste Collection: Collect all PFTDA waste in clearly labeled, sealed, and leak-proof

containers. Do not dispose of it with household garbage or down the drain.[6]

Disposal Methods: The EPA's interim guidance on PFAS disposal includes the following

options:

High-Temperature Incineration: This can be an effective method for destroying PFAS but

must be conducted in a specialized facility.[3][10]

Hazardous Waste Landfill: Disposal in a hazardous waste landfill with controls to prevent

leaching into the environment is an option.[3][10]

Deep Well Injection: This method involves injecting the waste deep underground into

stable geological formations.[3][10]

Workflow for Safe Handling of Perfluorotridecanoic
Acid
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Caption: Workflow for the safe handling of Perfluorotridecanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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